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Compound Name:

butenyloxy)benzoate
CAS No.: 76487-56-4
Cat. No.: B047595

Get Quote

\ J

Abstract: This document provides a detailed guide to the analytical methodologies for the
comprehensive characterization of 4-Methoxyphenyl 4'-(3-butenyloxy)benzoate, a liquid
crystal intermediate. The protocols outlined herein are designed for researchers, scientists, and
professionals in drug development and materials science, ensuring structural elucidation, purity
assessment, and thermal property determination. This guide emphasizes the causality behind
experimental choices and provides self-validating protocols for robust and reproducible results.

Introduction

4-Methoxyphenyl 4'-(3-butenyloxy)benzoate is a calamitic (rod-like) thermotropic liquid
crystal.[1] The unique properties of liquid crystals are contingent on their molecular structure
and purity. Therefore, rigorous analytical characterization is paramount in both the synthesis
and application stages of this compound. This application note details a multi-technique
approach for the thorough characterization of 4-Methoxyphenyl 4'-(3-butenyloxy)benzoate,
ensuring its identity, purity, and thermal behavior are accurately determined. The
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methodologies covered include Nuclear Magnetic Resonance (NMR) Spectroscopy, Infrared
(IR) Spectroscopy, Mass Spectrometry (MS), High-Performance Liquid Chromatography
(HPLC), and Differential Scanning Calorimetry (DSC).

Compound Information:

Identifier Value

4-methoxyphenyl 4-(but-3-en-1-

UPAC Name yloxy)benzoate[2]

CAS Number 76487-56-4[3]

Molecular Formula C1sH1804[3]

Molecular Weight 298.33 g/mol [3]

Appearance White to off-white crystalline powder[4]
Melting Point 76.0 to 80.0 °C[4]

Structural Elucidation

The primary structure of 4-Methoxyphenyl 4'-(3-butenyloxy)benzoate is confirmed using a
combination of NMR, IR, and Mass Spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Experience: NMR spectroscopy is the most powerful technique for the definitive
structural elucidation of organic molecules. *H NMR provides information on the number and
environment of protons, while 13C NMR reveals the carbon framework. For 4-Methoxyphenyl
4'-(3-butenyloxy)benzoate, NMR confirms the presence and connectivity of the aromatic
rings, the methoxy group, the butenyloxy chain, and the ester linkage.

Protocol: *H and 3C NMR Analysis

o Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of deuterated
chloroform (CDCls). Ensure the sample is fully dissolved.

e Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.[5]
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e 'H NMR Acquisition:

o Acquire a standard proton spectrum.

o Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds.

e 13C NMR Acquisition:

o Acquire a proton-decoupled carbon spectrum.

o Typical parameters: 1024-2048 scans, relaxation delay of 2-5 seconds.

o Data Processing: Process the raw data using appropriate software (e.g., MestreNova,
TopSpin). Apply Fourier transform, phase correction, and baseline correction. Reference the
spectra to the residual solvent peak (CDCls:  7.26 ppm for *H, & 77.16 ppm for 13C).

Expected *H NMR Data (400 MHz, CDCls):
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Chemical Shift (3,

Multiplicity Integration Assignment

ppm)

Aromatic protons
~8.10 d 2H

ortho to C=0

Aromatic protons of
~7.10 d 2H the methoxyphenyl

ring

Aromatic protons
~6.95 d 2H

ortho to O-C=0

Aromatic protons of
~6.90 d 2H the methoxyphenyl

ring

=CH- of butenyloxy
~5.90 m 1H

group
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group

-O-CHz3- of butenyloxy
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~3.80 S 3H -OCHs

-CH2-CH= of
~2.55 q 2H

butenyloxy group

Expected 3C NMR Data (100 MHz, CDCIs):
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Chemical Shift (8, ppm) Assignment

~165.0 Ester C=0

~163.0 Aromatic C-O (butenyloxy side)
~157.0 Aromatic C-O (methoxy side)
~144.0 Aromatic C-O (ester)

~134.0 =CH- of butenyloxy group
~132.0 Aromatic CH (ortho to C=0)
~122.0 Aromatic CH (methoxyphenyl)
~121.0 Aromatic C-C=0

~118.0 =CHz: of butenyloxy group
~114.5 Aromatic CH (ortho to O-C=0)
~114.0 Aromatic CH (methoxyphenyl)
~67.0 -O-CHz3- of butenyloxy group
~55.5 -OCHs

~33.5 -CH2-CH= of butenyloxy group

Trustworthiness: The combination of chemical shifts, coupling patterns, and integration values
in H NMR, along with the number of signals in 13C NMR, provides a unique fingerprint of the
molecule, confirming its structure.[6]

Experimental Workflow for NMR Analysis:
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Data Acquisition

Sample Preparation ,—w Data Processing & Analysis
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0.7 mL CDCI3 NMR tube Spectrometer =\Phase & ine Correction Solvent Peak Confirm Structure

Acquire 'H Spectrum

Click to download full resolution via product page

Caption: Workflow for NMR sample preparation, data acquisition, and analysis.

Infrared (IR) Spectroscopy

Expertise & Experience: IR spectroscopy is a rapid and non-destructive technique used to
identify the functional groups present in a molecule. The absorption of infrared radiation
corresponds to specific vibrational modes of chemical bonds. For 4-Methoxyphenyl 4'-(3-
butenyloxy)benzoate, IR spectroscopy will confirm the presence of the ester carbonyl group,
the ether linkages, the aromatic rings, and the terminal alkene.

Protocol: Attenuated Total Reflectance (ATR) FT-IR

o Sample Preparation: Place a small amount of the crystalline powder directly onto the ATR
crystal.

 Instrumentation: Use a Fourier Transform Infrared (FT-IR) spectrometer equipped with an
ATR accessory.

o Data Acquisition:
o Collect a background spectrum of the clean ATR crystal.
o Collect the sample spectrum.

o Typical parameters: 4 cm~1 resolution, 16-32 scans, 4000-400 cm~1 range.
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o Data Processing: The software automatically performs a background subtraction.

Expected IR Absorption Bands:

Wavenumber (cm~1) Vibration Functional Group
~3070 C-H stretch Aromatic & Alkene
~2950-2850 C-H stretch Aliphatic (CHz, CHs)
~1730 C=0 stretch Ester[7]

~1640 C=C stretch Alkene

~1600, ~1500 C=C stretch Aromatic Ring[8]
~1250 C-O stretch Aryl Ether & Ester
~1160 C-O stretch Ester

~915 =C-H bend Alkene (out-of-plane)

Trustworthiness: The presence of the strong ester carbonyl peak around 1730 cm~1is a key
diagnostic feature. The combination of this with aromatic and ether stretches provides strong
evidence for the proposed structure. The NIST gas-phase IR spectrum can serve as a
reference.[3]

Mass Spectrometry (MS)

Expertise & Experience: Mass spectrometry provides information about the molecular weight
and elemental composition of a molecule. High-resolution mass spectrometry (HRMS) can
determine the molecular formula with high accuracy. When coupled with a separation technique
like liquid chromatography (LC-MS), it becomes a powerful tool for both identification and purity
assessment.[9][10]

Protocol: LC-MS Analysis

o Sample Preparation: Prepare a dilute solution of the sample (e.g., 100 ug/mL) in a suitable
solvent such as acetonitrile or methanol.
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e Instrumentation: Use a high-performance liquid chromatograph coupled to a mass
spectrometer (e.g., ESI-TOF or ESI-Orbitrap).

e LC Method:

o

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 pm).

[¢]

Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid.

Flow Rate: 0.3 mL/min.

[¢]

[e]

Injection Volume: 1-5 pL.

e MS Method:
o lonization Mode: Electrospray lonization (ESI), positive mode.
o Mass Range: m/z 50-500.
o Data Acquisition: Full scan mode.

Expected Mass Spectrum Data:

m/z lon Notes

Protonated molecular ion.
299.1283 [M+H]*+ Calculated for C1sH1004™:
299.1278

Sodium adduct. Calculated for

321.1102 [M+Na]*
CisHi1sOsNa*: 321.1097

Trustworthiness: The accurate mass measurement of the molecular ion provides unambiguous
confirmation of the elemental composition. The chromatographic separation prior to MS
analysis ensures that the measured mass corresponds to the compound of interest and not an
impurity.[11]

Purity and Thermal Properties
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High-Performance Liquid Chromatography (HPLC)

Expertise & Experience: HPLC is the standard technique for assessing the purity of non-volatile
organic compounds. By separating the sample into its individual components, the area
percentage of the main peak relative to the total peak area can be used to determine purity.

Protocol: Purity Assessment by HPLC-UV

o Sample Preparation: Prepare a solution of the sample in the mobile phase at a concentration
of approximately 1 mg/mL.

 Instrumentation: A standard HPLC system with a UV detector.

e HPLC Method:

o

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm).

[¢]

Mobile Phase: Isocratic mixture of acetonitrile and water (e.g., 70:30 v/v).

Flow Rate: 1.0 mL/min.

[e]

Detection: UV at 254 nm.

[e]

o

Injection Volume: 10 pL.

o Data Analysis: Integrate all peaks in the chromatogram. Calculate the purity by dividing the
peak area of the main component by the total peak area of all components and multiplying
by 100.

Experimental Workflow for HPLC Analysis:

Sample Preparation Data Acquisition Data Analysis

Dissolve ~1 mg in Filter through . . .
(1 mL Mobile Phase 0.45 pm syringe filter HPLC-UV System Inject 10 pL Run Isocratic Method Integrate Peaks Calculate Area % Report Purity

Click to download full resolution via product page
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Caption: Workflow for HPLC sample preparation, data acquisition, and purity analysis.

Differential Scanning Calorimetry (DSC)

Expertise & Experience: As 4-Methoxyphenyl 4'-(3-butenyloxy)benzoate is a liquid crystal,
its thermal transitions are critical properties. DSC measures the heat flow into or out of a
sample as a function of temperature, allowing for the precise determination of melting points
and liquid crystal phase transitions.[12][13]

Protocol: Thermal Analysis by DSC

o Sample Preparation: Accurately weigh 3-5 mg of the sample into an aluminum DSC pan.
Crimp the pan with a lid.

 Instrumentation: A calibrated Differential Scanning Calorimeter.
o DSC Method:
o Temperature Program:
1. Heat from 25 °C to 100 °C at 10 °C/min.
2. Cool from 100 °C to 25 °C at 10 °C/min.
3. Heat from 25 °C to 100 °C at 10 °C/min.
o Atmosphere: Nitrogen purge gas (20-50 mL/min).

o Data Analysis: Analyze the thermogram from the second heating cycle to eliminate the
thermal history of the sample. The peak of an endothermic event corresponds to a phase
transition temperature.[14][15]

Expected DSC Thermogram Features:
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Transition Temperature (°C) Type

Crystal to Nematic (or Smectic) ~76-80 Endotherm

Nematic (or Smectic) to ]
) Higher Temperature Endotherm
Isotropic

Trustworthiness: The use of a heat-cool-heat cycle is standard practice in the thermal analysis
of liquid crystals to ensure that the observed transitions are reversible and characteristic of the
material itself. The transition temperatures are key parameters for the application of liquid
crystals.

Summary of Analytical Methods

Technique Purpose Key Information Obtained

o Proton and carbon
1H & 3C NMR Structural Elucidation _ o
environment, connectivity

Presence of ester, ether,

FT-IR Functional Group Identification )
aromatic, and alkene groups
] ] ) Accurate mass and molecular
LC-MS Molecular Weight Confirmation
formula
HPLC-UV Purity Assessment Quantitative purity (% area)
) Melting point and liquid crystal
DSC Thermal Property Analysis -
phase transitions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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